Cas no 2680826-49-5 (benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate)

• Product Name: benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate
• CAS No: 2680826-49-5
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• CID: 5636067
• PubChem ID: 165926097
• Update Time: 2025-06-13

benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289137
• 2680826-49-5
• benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate

• Inchi： 1S/C14H12ClFN2O2/c1-18(11-7-12(16)13(15)17-8-11)14(19)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： ORBWMSGSQHWEJO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)N(C)C(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 294.0571335g/mol
• Monoisotopic Mass: 294.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate

Introduction to Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate (CAS No. 2680826-49-5)

Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate, a compound with the chemical formula C₁₄H₁₃ClFNCO₂CH₃, is a significant molecule in the realm of pharmaceutical chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680826-49-5, has garnered attention due to its structural and functional properties that make it a promising candidate in drug discovery and development.

The molecular structure of Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate features a benzyl group attached to a carbamate moiety, which is further linked to a pyridine ring substituted with both chlorine and fluorine atoms. This specific arrangement of atoms imparts unique electronic and steric properties to the molecule, making it an intriguing subject for medicinal chemists.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing pyridine rings, due to their diverse biological activities. The presence of both chlorine and fluorine atoms in the pyridine ring enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. These features make Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites on the benzyl carbamate group and the pyridine ring provide multiple opportunities for further functionalization, allowing chemists to tailor the properties of the final drug candidates. This flexibility is particularly important in modern drug discovery, where precision and customization are key.

The pharmaceutical industry has been actively exploring new ways to leverage heterocyclic compounds for therapeutic purposes. Studies have shown that pyridine derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate suggests that it may possess similar properties, making it a promising candidate for further investigation.

Recent research has highlighted the importance of fluorinated pyridines in drug development. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of molecules, often leading to improved bioavailability and reduced toxicity. The presence of a fluorine atom at the 5-position of the pyridine ring in Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate underscores its potential as a pharmacophore in drug design.

In addition to its structural advantages, Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate has shown promise in preclinical studies. Researchers have demonstrated that derivatives of this compound can interact with specific biological targets, leading to desired therapeutic effects. For instance, some studies suggest that this class of molecules may inhibit enzymes involved in cancer cell proliferation or modulate signaling pathways associated with inflammation.

The synthesis of Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate involves several key steps that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a halogenated pyridine precursor, which is then coupled with a benzyl carbamate reagent under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels.

The role of computational chemistry in optimizing synthetic routes cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes and identify optimal conditions for synthesis. These tools have been instrumental in refining the production process for compounds like Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate, ensuring that it can be produced efficiently and cost-effectively.

Ethical considerations are also paramount in pharmaceutical research. The development of new drugs must be balanced with environmental sustainability and social responsibility. Modern synthetic methods increasingly focus on green chemistry principles, minimizing waste and reducing hazardous byproducts. The synthesis of Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate exemplifies these efforts by employing catalytic systems that enhance efficiency while reducing environmental impact.

The future prospects for Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate are promising, with ongoing research aimed at uncovering its full potential as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of biological systems continues to grow, so too will our ability to harness compounds like this one for human health.

In conclusion, Benzyl N-(6-chloro-5-fluoropyridin-3-yl)-N-methylcarbamate (CAS No. 2680826-49-5) represents an exciting frontier in pharmaceutical chemistry. Its unique structure, combined with its potential biological activities, makes it a valuable asset in the quest for new treatments. As research progresses, this compound is poised to play a significant role in shaping the future of medicine.